4-Methyl-4-nitro-1-phenyl-3-(pyridin-3-yl)pentan-1-one

• CAS RN: 61378-49-2
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 4-methyl-4-nitro-1-phenyl-3-pyridin-3-ylpentan-1-one
• InChI: InChI=1S/C17H18N2O3/c1-17(2,19(21)22)15(14-9-6-10-18-12-14)11-16(20)13-7-4-3-5-8-13/h3-10,12,15H,11H2,1-2H3
• InChI Key: XCWYYFNFBJVGGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(CC(=O)C1=CC=CC=C1)C2=CN=CC=C2)[N+](=O)[O-]

Description

4-Methyl-4-nitro-1-phenyl-3-(pyridin-3-yl)pentan-1-one is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 51.8 g. of 3-(3-pyridyl)-acrylophenone and 44.2 g. of 2-nitropropane in 496 ml. of ethanol are heated at reflux with stirring in a nitrogen atmosphere. Then, a sodium ethylate solution manufactured from 2.54 g. of sodium and 49.6 ml. of ethanol is added dropwise within 1 hour. The reaction mixture is left standing for an additional half hour to react further and then evaporated under reduced pressure. The resulting residue is taken up in 1000 ml. of methylene chloride, washed three times with 300 ml. of water each time, dried over sodium sulfate, evaporated under reduced pressure and crystallized from methanol to yield 4-methyl-4-nitro-3-(3-pyridyl)-valerophenone with a melting point of 134°-135° C.